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Compound of Interest

Compound Name: Lanthanum-138

Cat. No.: B101452

For researchers, scientists, and drug development professionals, the safe handling and
disposal of radioactive materials are paramount to ensuring a secure laboratory environment
and maintaining regulatory compliance. This document provides essential, step-by-step
guidance for the proper disposal of Lanthanum-138 (138La), a naturally occurring radioactive
isotope of Lanthanum. Adherence to these procedures is critical for personnel safety and
environmental protection.

Lanthanum-138 is a primordial radionuclide with an extremely long half-life, which
necessitates a disposal plan that differs significantly from that of short-lived isotopes. The
fundamental principle for managing 138La waste is that it cannot be held for decay-in-storage.
Therefore, all waste contaminated with 138La must be disposed of through a licensed
radioactive waste disposal service.

Key Radiological Data of Lanthanum-138

A thorough understanding of the radiological properties of Lanthanum-138 is crucial for safe
handling and disposal. The following table summarizes key quantitative data for 138La.
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Property Value
Half-life (TY%) 1.02 x 10 years[1][2][3]
Decay Modes Electron Capture (~65.6%) to 138Ba[2]

Beta Minus () Decay (~34.4%) to 138Ce[2]

Gamma Ray Energies 789 keV, 1436 keV[3]

Natural Abundance ~0.09%[1][3]

Experimental Protocols for Safe Disposal

The following protocols provide a detailed methodology for the proper segregation and
preparation of Lanthanum-138 waste for disposal. These steps are designed to be integrated
into standard laboratory safety procedures.

1. Waste Segregation:

* |solate 138La Waste: All waste streams containing Lanthanum-138 must be segregated from
non-radioactive waste and from waste containing other radioactive isotopes.[4]

o Segregate by Form: Within the 138La waste stream, further segregation by physical form is

required.[4] Maintain separate, clearly labeled containers for:

o Dry Solid Waste: This includes contaminated personal protective equipment (PPE) such
as gloves and lab coats, absorbent paper, and other solid materials.[4]

o Liquid Waste: Aqueous and organic liquid waste containing 138La must be collected in
designated, leak-proof carboys.[4] The chemical composition of the liquid waste must be
documented.

o Sharps Waste: Needles, syringes, and other contaminated sharps must be placed in a
rigid, puncture-resistant container specifically designated for radioactive sharps.[4]

2. Labeling and Documentation:
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o Clear Labeling: All 138a waste containers must be clearly labeled with the universal radiation
symbol (trefoil), the words "Caution, Radioactive Material," the isotope (Lanthanum-138),
the activity level, and the date.[5]

e Maintain a Log: A detailed log must be maintained for each waste container, documenting
the date, amount of activity added, and the initials of the individual who added the waste.

3. Storage Pending Disposal:

» Designated Storage Area: Store 138La waste in a designated, secure area with restricted

access.

 Shielding: While 138La is not a high-intensity gamma emitter, appropriate shielding should be
used if significant quantities are accumulated to maintain radiation exposure As Low As
Reasonably Achievable (ALARA).

e Secondary Containment: Liquid waste containers must be kept in secondary containment to
prevent spills.[4]

4. Disposal Procedure:

o Contact Radiation Safety Officer (RSO): Once a waste container is full, or on a schedule
determined by your institution's policies, contact your facility's Radiation Safety Officer (RSO)
or Environmental Health and Safety (EHS) department.[4][6]

» Arrange for Pickup: The RSO or EHS will arrange for the pickup and disposal of the 138La
waste through a licensed radioactive waste broker. Do not attempt to dispose of 138La waste
through standard laboratory or municipal waste streams.[4]

Disposal Workflow for Lanthanum-138

The following diagram illustrates the logical workflow for the proper disposal of Lanthanum-
138 waste in a laboratory setting.
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Caption: Workflow for the proper disposal of Lanthanum-138 waste.
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By implementing these procedures, laboratories can ensure the safe and compliant disposal of
Lanthanum-138, protecting both personnel and the environment. Always consult your
institution's specific radiation safety manual and your RSO for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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